Copper;thorium

• CAS No.: 11091-81-9
• Molecular Formula: Cu2Th
• Molecular Weight: 359.13 g/mol
• IUPAC Name: copper;thorium
• InChI: InChI=1S/2Cu.Th
• InChI Key: KQDYOGHAGNJBRA-UHFFFAOYSA-N
• Canonical SMILES: [Cu].[Cu].[Th]

Description

Copper (Cu) is a transition metal with high electrical and thermal conductivity, widely used in electrical wiring, electronics, and alloys. It exhibits oxidation states of +1 and +2, forming stable compounds such as CuO, Cu₂O, and coordination complexes like [Cu(NH₃)₄]²⁺ .

It has a stable +4 oxidation state and forms compounds like ThO₂ (thoria) and ThCl₄. Thorium’s mechanical properties, such as ductility and thermal conductivity, make it relevant in high-temperature applications .

Comparison with Similar Compounds

Thermal and Mechanical Properties

Thorium is often compared to aluminum and copper alloys in thermal management systems. Key data from material property comparisons are summarized below:

Property	Thorium	Aluminum 6061-T4	Copper C11000
Thermal Conductivity (W/m·K)	54	167	398
Contact Resistance (mΩ·m²)	0.0003	0.0005	0.0002
Density (g/cm³)	11.7	2.7	8.96

Source: Adapted from thermal contact resistance studies

Thorium’s lower thermal conductivity compared to copper makes it less ideal for heat dissipation but superior to aluminum in contact resistance. Copper alloys (e.g., C11000) outperform both in conductivity and resistance, justifying their use in electrical systems .

Alloy Formation and Stability

Copper Alloys : Copper forms stable alloys with Zn (brass), Sn (bronze), and Ni (cupronickel). These alloys enhance corrosion resistance and mechanical strength .

Thorium Alloys : Thorium forms binary alloys with metals like Ag, Au, and Cu. For example:

• Cu-Th: No stable intermetallic compounds are documented; instead, thorium dispersoids in copper matrices improve radiation resistance in nuclear components .

Chemical Reactivity and Covalency

• Copper Compounds : Copper(II) complexes with ligands like 2,2′-bipyridine show square-planar or octahedral geometries, with redox activity critical in catalysis .
• Thorium Compounds : Th(IV) exhibits low covalency in oxides (ThO₂) but higher covalency in sulfides (ThS₂). Orbital population analyses reveal greater 6d-orbital participation in Th–S bonds compared to Th–O bonds, enhancing stability in sulfur-rich environments .

Key Research Findings

Thermal Systems : Thorium’s contact resistance (0.0003 mΩ·m²) is closer to copper than aluminum, but its high density limits use in lightweight applications .

Nuclear Applications : Copper-Thorium composites show promise in ion sources for uranium/thorium extraction, leveraging copper’s ion-conductive properties .

Catalysis : Copper-thiazole complexes exhibit anticancer activity, while thorium’s redox-inert nature limits its role in catalysis .

Q & A

Q. What frameworks address ethical challenges in dual-use research involving copper-thorium nuclear applications?

• Methodological Answer : Align research objectives with IAEA guidelines for nuclear non-proliferation. Conduct risk-benefit analyses in collaboration with regulatory bodies. Document ethical reviews in institutional oversight reports .